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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962 Get Quote

An In-depth Technical Guide to 1-Ethylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethylcyclohexanol, a tertiary

alcohol with significant applications in organic synthesis and as an intermediate in the

production of various chemicals. This document details its chemical and physical properties,

provides established experimental protocols for its synthesis and purification, and outlines its

primary applications, particularly as a precursor in medicinal chemistry.

Core Chemical Identity
1-Ethylcyclohexanol is a cyclic alcohol characterized by a hydroxyl group and an ethyl group

attached to the same carbon atom of a cyclohexane ring.
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Identifier Value

CAS Number 1940-18-7[1][2]

Molecular Formula C₈H₁₆O[1][2]

Molecular Weight 128.21 g/mol [3]

IUPAC Name 1-ethylcyclohexan-1-ol[3]

Synonyms
1-Ethyl-1-cyclohexanol, 1-Ethyl-1-

hydroxycyclohexane[4]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Ethylcyclohexanol is presented

below. These properties are crucial for its handling, storage, and application in various

chemical processes.

Property Value Source

Appearance Colorless to light yellow liquid [4]

Odor Mild, sweet, characteristic odor [2][4]

Boiling Point Approximately 166-180 °C [2]

Melting Point Approximately -30 to 34.5 °C [2][5]

Density
Approximately 0.919 - 0.9227

g/cm³
[6][5]

Flash Point 68.2 °C [6][5]

Solubility

Moderately soluble in water;

highly soluble in organic

solvents like ethanol and

diethyl ether.

[2]

Refractive Index ~1.4678 (at 18 °C) [6]

Vapor Pressure 0.608 mmHg at 25 °C [5]
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Experimental Protocols
Detailed methodologies for the synthesis and purification of 1-Ethylcyclohexanol are provided

below. The most common and reliable method is the Grignard reaction.

Synthesis via Grignard Reaction
This protocol outlines the synthesis of 1-Ethylcyclohexanol from cyclohexanone and an ethyl

Grignard reagent.

Objective: To synthesize 1-Ethylcyclohexanol through the nucleophilic addition of an ethyl

group to the carbonyl carbon of cyclohexanone.

Materials:

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether (or THF)

Cyclohexanone

Dilute sulfuric acid or hydrochloric acid for workup

Saturated ammonium chloride solution

Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

All glassware must be oven-dried to be free of moisture.

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place

magnesium turnings.

Add a small amount of anhydrous diethyl ether to cover the magnesium.
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Dissolve ethyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

Add a small portion of the ethyl bromide solution to the magnesium. The reaction should

initiate, indicated by bubbling and a cloudy appearance. If the reaction does not start,

gentle warming may be applied.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete reaction of the magnesium. The resulting solution is the Grignard reagent.[1]

Reaction with Cyclohexanone:

Dissolve cyclohexanone in anhydrous diethyl ether in a separate flask.

Cool the Grignard reagent in an ice bath.

Add the cyclohexanone solution dropwise to the cooled Grignard reagent with constant

stirring.[1]

After the addition is complete, allow the reaction mixture to stir at room temperature for at

least one hour.

Acidic Workup and Extraction:

Pour the reaction mixture slowly into a beaker containing ice and a dilute acid (e.g., H₂SO₄

or HCl) to protonate the alkoxide intermediate.[1]

Transfer the mixture to a separatory funnel. The layers should be separated.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with a saturated solution of sodium bicarbonate,

followed by brine.

Drying and Solvent Removal:
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the diethyl ether using a rotary evaporator.

Purification
The crude 1-Ethylcyclohexanol obtained can be purified using the following method.

Objective: To obtain high-purity 1-Ethylcyclohexanol.

Method: Fractional Distillation

The crude product is purified by fractional distillation under reduced pressure to prevent

decomposition.

Collect the fraction that boils at the appropriate temperature for 1-Ethylcyclohexanol.

Alternative Method: Column Chromatography

For smaller scales or higher purity, column chromatography can be employed.

A silica gel column is typically used with an eluent system such as a mixture of hexane and

ethyl acetate.[7]

Spectroscopic Data
Characterization of 1-Ethylcyclohexanol is typically performed using various spectroscopic

methods.
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Spectroscopy Type Key Features

¹H NMR

Displays characteristic signals for the ethyl

group protons and the protons of the cyclohexyl

ring.[7]

¹³C NMR
Shows distinct peaks for the different carbon

atoms in the ethyl and cyclohexyl moieties.

IR Spectroscopy

A broad absorption band in the region of 3200-

3600 cm⁻¹ is characteristic of the O-H stretching

of the hydroxyl group.

Mass Spectrometry (GC-MS)
Used to confirm the molecular weight and

fragmentation pattern of the compound.[7]

Applications in Research and Development
1-Ethylcyclohexanol serves as a valuable intermediate in organic synthesis.[7] Its primary

utility in drug development is as a precursor for more complex molecules with potential

biological activities.[7] It can undergo various reactions, such as oxidation to form

ethylcyclohexanone or dehydration to yield alkenes, making it a versatile building block in the

synthesis of novel chemical entities.[7] Additionally, its derivatives are explored in the fragrance

and flavor industry.[8]

Visualized Workflows and Reactions
The following diagrams illustrate the synthesis workflow and key chemical reactions of 1-
Ethylcyclohexanol.
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Synthesis Workflow of 1-Ethylcyclohexanol via Grignard Reaction
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Caption: A flowchart illustrating the synthesis of 1-Ethylcyclohexanol.
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Key Chemical Reactions of 1-Ethylcyclohexanol
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Caption: Common chemical transformations of 1-Ethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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